N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide

• IUPAC Name: N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
• InChI: InChI=1S/C13H13N3O2S2/c17-20(18,16-7-5-10-3-2-8-19-10)12-9-15-13-11(12)4-1-6-14-13/h1-4,6,8-9,16H,5,7H2,(H,14,15)
• InChI Key: NKSFOQWYNFBMPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC=C2S(=O)(=O)NCCC3=CC=CS3)N=C1
• Molecular Formula: C13H13N3O2S2
• Molecular Weight: 307.4 g/mol

Description

N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a sulfonamide derivative that has shown promising results in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes or proteins that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways that regulate cell growth and division.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial for the treatment of various diseases associated with oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide in lab experiments is its high potency and selectivity. This compound has been shown to have a high affinity for certain enzymes or proteins, which makes it a useful tool for studying their structure and function. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to be toxic to certain cell types at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide. One direction is the development of new analogs or derivatives of this compound with improved potency, selectivity, and safety profiles. Another direction is the study of the mechanism of action of this compound in more detail, which may lead to the identification of new drug targets or the development of new therapeutic strategies. Additionally, the use of this compound in combination with other drugs or therapies may be explored to enhance its efficacy and reduce potential toxicity.

Synthesis Methods

The synthesis of N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide involves the reaction of 2-(2-bromoethyl)thiophene with 3-amino-1H-pyrrolo[2,3-b]pyridine-5-sulfonamide in the presence of a palladium catalyst. This reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

N-(2-thiophen-2-ylethyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide has shown potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied for its potential as a therapeutic agent for the treatment of various diseases such as cancer, diabetes, and inflammation. In biochemistry, this compound has been used as a tool to study the structure and function of various proteins and enzymes. In pharmacology, this compound has been studied for its potential as a drug target for the development of new drugs.